Cas no 150321-88-3 (4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt)

4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt is a water-soluble, bifunctional crosslinking agent primarily used in biochemical and bioconjugation applications. Its key advantages include high reactivity with amine groups, enabling efficient protein labeling and modification. The disodium salt form enhances solubility in aqueous solutions, facilitating ease of use in biological systems. The compound’s rigid stilbene backbone contributes to stable crosslinking, while the isothiocyanate groups ensure selective and covalent binding to target molecules. It is particularly valuable in fluorescence labeling, immunochemistry, and protein structure studies due to its reliable performance and compatibility with physiological conditions.

4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt structure

150321-88-3 structure

Product Name:4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt

CAS No:150321-88-3

MF:C₁₆H₁₀N₂Na₂O₆S₄

MW:500.499940395355

CID:99913

Update Time:2025-05-20

4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

- 4,4?-Diisothiocyano-2,2?-dihydrostilbenedisulfonic Acid Disodium Salt
- 4,4'-DIISOTHIOCYANATODIHYDROSTILBENE-2,2'- DISULFONIC ACID, DISODIUM SALT (H2DIDS)
- 4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt
- H2DIDS [4,4'-Diisothiocyanatodihydrostilbene-2,2'-disulfonic acid, disodium salt]
- [4,4'-Diisothiocyanatodihydrostilbene-2,2'-disulfonic acid, disodium salt]
- H2DIDS&nbsp
- Inchi： 1S/C16H12N2O6S4.2Na/c19-27(20,21)15-7-13(17-9-25)5-3-11(15)1-2-12-4-6-14(18-10-26)8-16(12)28(22,23)24;;/h3-8H,1-2H2,(H,19,20,21)(H,22,23,24);;/q;2*+1/p-2
- InChI Key： LCASYHGPTJKZKC-UHFFFAOYSA-L
- SMILES： S(C1C=C(C=CC=1CCC1C=CC(=CC=1S(=O)(=O)[O-])N=C=S)N=C=S)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

Exact Mass: 499.92200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 7

Experimental Properties

Melting Point: >300°C
PSA: 220.06000
LogP: 4.91020

4,4'-Diisothiocyano-2,2'-dihydrostilbenedisulfonic Acid Disodium Salt Pricemore >>

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